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Compound of Interest

Compound Name: 4-Ethoxypyrimidine-2-carbonitrile

Cat. No.: B114434 Get Quote

Technical Guide: Physicochemical
Characterization of Pyrimidine Carbonitriles
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide addresses the physical characteristics of pyrimidine carbonitriles, with

a specific focus on the methodologies for determining the melting and boiling points of

compounds such as 4-Ethoxypyrimidine-2-carbonitrile. Due to the limited availability of

specific experimental data for 4-Ethoxypyrimidine-2-carbonitrile in publicly accessible

literature, this document will focus on the established protocols for characterizing analogous

compounds and provide a general framework for analysis.

Introduction to Pyrimidine Carbonitriles
Pyrimidine carbonitriles are a class of heterocyclic organic compounds that incorporate a

pyrimidine ring substituted with a nitrile group. These structures are of significant interest in

medicinal chemistry and drug development due to their presence in various biologically active

molecules. The physicochemical properties of these compounds, such as melting and boiling

points, are critical parameters that influence their synthesis, purification, formulation, and

pharmacokinetic profiles.

The specific compound, 4-Ethoxypyrimidine-2-carbonitrile, belongs to this class. While

specific experimental values for its melting and boiling points are not readily available in the
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cited literature, the following sections will detail the standard experimental procedures used to

determine these crucial physical constants.

Physical Characteristics of Pyrimidine Derivatives
The melting and boiling points of pyrimidine derivatives are influenced by factors such as

molecular weight, intermolecular forces (like dipole-dipole interactions and van der Waals

forces), and the nature of the substituents on the pyrimidine ring. For instance, the presence of

polar groups can lead to higher melting and boiling points.

For context, a related compound, 2-Cyanopyrimidine, is a solid with a melting point range of

40-44 °C[1]. Another related molecule, 2-Ethoxy-4,6-difluoropyrimidine, has a predicted boiling

point of 207.487 °C at 760 mmHg[2]. These values for related structures can offer an

estimation range for 4-Ethoxypyrimidine-2-carbonitrile, though experimental verification is

essential.

Data Presentation
As specific experimental data for 4-Ethoxypyrimidine-2-carbonitrile is not available, a

comparative table of related pyrimidine derivatives is presented below to provide context.

Compound Name CAS Number Melting Point (°C) Boiling Point (°C)

2-Cyanopyrimidine 14080-23-0 40-44 Not available

2-Ethoxy-4,6-

difluoropyrimidine
166524-65-8 Not available 207.487 (Predicted)

4-Chloropyrimidine-2-

carbonitrile
898044-48-9 Not available Not available

4,6-

Dichloropyrimidine-2-

carbonitrile

1451391-83-5 Not available Not available

Note: The data for the target compound is not available in the searched literature. The provided

data is for structurally related compounds to give a general idea of the expected physical state

and properties.
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Experimental Protocols for Physical
Characterization
The determination of melting and boiling points is a fundamental aspect of compound

characterization. The following are detailed methodologies for these experiments.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of the dry, crystalline sample is packed into a capillary

tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire sample becomes a clear liquid (the completion of

melting) are recorded. This range is the melting point of the substance.

Purity Indication: A sharp melting point range (0.5-1 °C) is indicative of a pure compound,

while a broad range suggests the presence of impurities.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination (Siwoloboff Method)

This method is suitable for small quantities of a liquid.
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Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small

test tube (fusion tube).

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the

fusion tube with its open end submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a heating bath

(e.g., an oil bath or a heating block).

Heating and Observation: The bath is heated slowly. As the temperature rises, a stream of

bubbles will emerge from the open end of the capillary tube.

Recording the Boiling Point: The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point. This occurs when the vapor pressure inside the capillary equals the external

atmospheric pressure.

Logical Workflow for Compound Synthesis and
Characterization
The following diagram illustrates a general workflow for the synthesis and subsequent

characterization of a novel pyrimidine derivative like 4-Ethoxypyrimidine-2-carbonitrile.
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General Workflow for Synthesis and Characterization

Starting Materials
(e.g., Substituted Pyrimidine)

Chemical Synthesis
(e.g., Nucleophilic Substitution)

Crude Product

Purification
(e.g., Recrystallization, Chromatography)

Pure Compound

Structural Characterization
(NMR, IR, Mass Spectrometry)

Physical Characterization
(Melting Point, Boiling Point)

Final Characterized Compound

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of a chemical

compound.

This guide provides a foundational understanding of the physical characterization of pyrimidine

carbonitriles for researchers and professionals in drug development. While specific data for 4-
Ethoxypyrimidine-2-carbonitrile remains elusive in the public domain, the outlined
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experimental protocols and the comparative data for related compounds offer a robust

framework for its empirical investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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